Cas no 49827-44-3 (dimethyl 2,2-dimethylbutanedioate)
49827-44-3 structure
Product Name:dimethyl 2,2-dimethylbutanedioate
CAS No:49827-44-3
MF:C8H14O4
MW:174.194363117218
CID:2669367
PubChem ID:179562
Update Time:2025-04-21
dimethyl 2,2-dimethylbutanedioate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 2,2-dimethylbutanedioate
- 2,2-Dimethylbutanedioic acid dimethyl ester
- 2,2-Dimethyl-bernsteinsaeure-dimethylester
- 2,2-dimethyl-succinic acid dimethyl ester
- dimethyl 2,2-dimethylsuccinate
- G88819
- XDPQVTCYKCEWAT-UHFFFAOYSA-N
- Butanedioic acid, 2,2-dimethyl-, dimethyl ester
- SCHEMBL667169
- 49827-44-3
- Butanedioic acid, 2,2-dimethyl-, 1,4-dimethyl ester
- DTXSID90964425
-
- Inchi: 1S/C8H14O4/c1-8(2,7(10)12-4)5-6(9)11-3/h5H2,1-4H3
- InChI Key: XDPQVTCYKCEWAT-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)(C)CC(=O)OC)=O
Computed Properties
- Exact Mass: 174.08900
- Monoisotopic Mass: 174.08920892Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.60000
- LogP: 0.74870
dimethyl 2,2-dimethylbutanedioate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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